Cas no 261762-62-3 (3-(3-chloro-2-fluorophenyl)prop-2-enoic acid)

• Product Name: 3-(3-chloro-2-fluorophenyl)prop-2-enoic acid
• CAS No: 261762-62-3
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• MDL: MFCD01631392
• CID: 247393
• PubChem ID: 5708402
• Update Time: 2025-05-21

3-(3-chloro-2-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluorocinnamic acid
• 3-(3-chloro-2-fluorophenyl)prop-2-enoic acid
• AC1NWMRN
• JRD-1086
• MolPort-000-153-009
• PC0081
• PubChem7112
• SBB092666
• SureCN6822168
• (E)-3-(3-chloro-2-fluorophenyl)acrylic acid
• (2E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid
• 3-(3-Chloro-2-fluorophenyl)acrylic acid
• AK198727
• (E)-3-(3-chloro-2-fluorophenyl)prop-2-enoic acid
• OJNDJHBNODEMSG-SNAWJCMRSA-N
• 8638AD
• FCH3288841
• FCH1321343
• SCHEMBL6822168
• (E)-3-(3-chloro-2-fluoro-phenyl)-acrylic acid
• (E)-3-(3-chloranyl-2-fluoranyl-phenyl)prop-2-enoic acid
• VCB18715
• 3-Chloro-2-fluorocinnamicacid
• AKOS015848634
• EN300-1456973
• MFCD01631392
• DTXSID90420753
• (E)-3-(3-Chloro-2-fluoro-phenyl)prop-2-enoic acid
• 695187-15-6
• JS-4185
• EN300-1984648
• 2-Propenoic acid, 3-(3-chloro-2-fluorophenyl)-
• A818261
• F16447
• 261762-62-3
• CS-0188265
• (E)-3-(3-chloro-2-fluorophenyl)-2-propenoic acid

• MDL： MFCD01631392
• Inchi： 1S/C9H6ClFO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4+
• InChI Key： OJNDJHBNODEMSG-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC(/C=C/C(=O)O)=C1F

Computed Properties

• Exact Mass: 200.004
• Monoisotopic Mass: 200.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.42
• Boiling Point: 326.1°C at 760 mmHg
• Flash Point: 151°C
• Refractive Index: 1.604
• PSA: 37.30000
• LogP: 2.57690

Additional information on 3-(3-chloro-2-fluorophenyl)prop-2-enoic acid

Comprehensive Overview of 3-(3-Chloro-2-fluorophenyl)prop-2-enoic acid (CAS No. 261762-62-3)

3-(3-Chloro-2-fluorophenyl)prop-2-enoic acid (CAS No. 261762-62-3) is a fluorinated and chlorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This organic acid belongs to the class of phenylpropenoic acids, characterized by a conjugated double bond and a carboxylic acid functional group. Its unique structure, featuring both chloro and fluoro substituents on the phenyl ring, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of anti-inflammatory agents and enzyme inhibitors, aligning with current trends in personalized medicine and targeted therapies.

The compound's molecular formula, C₉H₆ClFO₂, reflects its moderate polarity, which influences its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol. This property is critical for its application in high-throughput screening (HTS) assays, a hot topic in modern drug development. With the rise of AI-driven molecular design, 261762-62-3 has been flagged in computational studies for its potential bioactivity, particularly in modulating kinase pathways—a frequent search query among medicinal chemists. Its structure-activity relationship (SAR) is also under investigation, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets.

In agrochemical applications, 3-(3-chloro-2-fluorophenyl)prop-2-enoic acid serves as a precursor for herbicides and plant growth regulators. The fluoro and chloro groups contribute to improved lipophilicity, a key factor in pesticide formulation—a trending topic due to global demands for sustainable agriculture. Environmental scientists are studying its degradation pathways to address concerns about persistent organic pollutants (POPs), another high-search-volume term. Regulatory agencies emphasize the need for green chemistry alternatives, making this compound's biodegradability a focal point in recent publications.

From a synthetic perspective, the compound is typically prepared via Knoevenagel condensation, a reaction frequently searched by organic chemistry students. Its melting point (reported between 150–155°C) and spectroscopic data (e.g., NMR and IR spectra) are well-documented, supporting its identification in quality control workflows. Analytical chemists often discuss its HPLC purification methods in forums, reflecting industry interest in chromatographic techniques for halogenated compounds.

Emerging applications include its use in material science, where its conjugated system contributes to organic semiconductors—a trending research area linked to flexible electronics. Patent databases reveal growing interest in 261762-62-3 for photovoltaic materials, coinciding with the global push for renewable energy solutions. This multidisciplinary relevance ensures its continued prominence in scientific literature and chemical databases like Reaxys and SciFinder.

Safety profiles indicate that standard laboratory precautions (gloves, goggles) suffice for handling, though its dust formation potential warrants ventilation controls—a practical consideration often queried in workplace safety forums. As research progresses, this compound's role in green synthesis and catalysis continues to evolve, addressing the pharmaceutical industry's demand for atom-efficient reactions. With its balanced reactivity and structural features, 3-(3-chloro-2-fluorophenyl)prop-2-enoic acid remains a compelling subject for both academic and industrial research.